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Compound of Interest

Compound Name: Iodic acid

Cat. No.: B046466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety, handling, and disposal

protocols for iodic acid (HIO₃). Adherence to these guidelines is critical to ensure a safe

laboratory environment and to mitigate the risks associated with this strong oxidizing and

corrosive compound.

Chemical and Physical Properties
Iodic acid is a white, crystalline solid that is highly soluble in water.[1] It is a relatively strong

acid and a potent oxidizing agent.[2][3] A summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Iodic Acid
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Property Value Reference(s)

Chemical Formula HIO₃ [2]

Molar Mass 175.91 g/mol [1][3]

Appearance White crystalline solid [2][3]

Density 4.62 g/cm³ [3][4]

Melting Point 110 °C (decomposes) [3][4]

Solubility in Water 269 g/100 mL at 20 °C [1][3]

pKa 0.75 [2][3]

Hazard Identification and Safety Precautions
Iodic acid is classified as a hazardous substance and requires careful handling. The primary

hazards are its properties as a strong oxidizer and a corrosive material.[5]

GHS Hazard Classification:

Oxidizing Solids: Category 2 (May intensify fire; oxidizer)[6]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[6]

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)[7]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[8]

Contact with combustible materials may cause fire.[7] It is extremely destructive to tissues of

the mucous membranes, upper respiratory tract, eyes, and skin.[9]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling iodic acid.[10]

Eye and Face Protection: Chemical safety goggles and a face shield are required.[6][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.samratpharmachem.com/wp-content/uploads/2023/08/Per-Iodic-Acid-Powder-SDS.pdf
https://www1.psfc.mit.edu/esh/chap3n.html
https://datasheets.scbt.com/sc-211648.pdf
https://www.samratpharmachem.com/wp-content/uploads/2023/08/Per-Iodic-Acid-Powder-SDS.pdf
https://datasheets.scbt.com/sc-211648.pdf
https://datasheets.scbt.com/sc-211648.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://datasheets.scbt.com/sc-211648.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www1.psfc.mit.edu/esh/chap3n.html
https://datasheets.scbt.com/sc-211648.pdf
https://www.samratpharmachem.com/wp-content/uploads/2023/08/Per-Iodic-Acid-Powder-SDS.pdf
https://datasheets.scbt.com/sc-211648.pdf
https://www.benchchem.com/product/b046466?utm_src=pdf-body
https://ehs.mit.edu/regulated-waste-program/chemical-waste/
https://ehs.stanford.edu/manual
https://ehs.stanford.edu/manual
https://www.cdhfinechemical.com/images/product/msds/38_341729431_IODICACID-CASNO-7782-68-5-MSDS.pdf
https://web.mit.edu/cohengroup/safety/drain%20disposal120810.pdf
https://www.cdhfinechemical.com/images/product/msds/38_341729431_IODICACID-CASNO-7782-68-5-MSDS.pdf
https://www.reddit.com/r/chemhelp/comments/12s5w02/iodine_clock_disposal_fiasco/
https://www.benchchem.com/product/b046466?utm_src=pdf-body
https://www.titrations.info/iodometric-titration-standardization
https://ehs.stanford.edu/manual
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves such as PVC, neoprene, or nitrile should be

worn.[11][12] Always inspect gloves before use and use proper glove removal technique.

Body Protection: A chemical-resistant apron or a full chemical suit should be worn to prevent

skin contact.[10][11]

Respiratory Protection: In case of insufficient ventilation or when dust is generated, a

NIOSH-approved respirator with an appropriate cartridge for acid gases and particulates

should be used.[10][11]

Engineering Controls
Work with iodic acid should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[10][13] An eyewash station and a safety shower must be readily

accessible in the immediate work area.[11][14]

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and exposure.

Handling
Always add acid to water, never the reverse, to avoid violent boiling and splashing.[15]

Avoid the formation of dust.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Avoid contact with combustible materials, reducing agents, and incompatible substances.[9]

[14]

Use small quantities whenever possible.[15]
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Storage
Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[13]

Keep containers tightly closed.[16]

Store in a designated corrosives cabinet.[9][10]

Segregate from incompatible materials, particularly combustible materials, reducing agents,

and bases.[9][15]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[7][13]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.[11][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[6][13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give 2-4 cupfuls of milk

or water to drink. Seek immediate medical attention.[6][13]

Spill Cleanup
For small spills, trained laboratory personnel may proceed with cleanup if they have the

appropriate PPE and spill kit materials. For large spills, evacuate the area and contact

emergency responders.
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A general procedure for cleaning up a small iodic acid spill is as follows:

Evacuate and Alert: Alert others in the area and ensure the spill is not spreading.

Don PPE: Wear appropriate PPE, including respiratory protection.

Containment: Create a dike around the spill using an inert absorbent material like sand or

vermiculite.[7]

Neutralization: Slowly and carefully cover the spill with a neutralizing agent such as sodium

bicarbonate or soda ash.[7] Be aware that this may cause some effervescence.

Collection: Once the reaction has ceased, carefully scoop the neutralized mixture into a

designated, labeled hazardous waste container.[7]

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Protocols
Iodic acid and its containers must be disposed of as hazardous waste in accordance with

local, state, and federal regulations.[3] Do not dispose of iodic acid down the drain.[14] For

small quantities, a chemical neutralization or reduction procedure should be performed by

trained personnel in a controlled laboratory setting prior to collection by a certified hazardous

waste disposal company.

Experimental Protocol: Reduction of Iodic Acid for
Disposal
This protocol is suitable for small quantities of iodic acid waste. The principle of this method is

the reduction of the iodate ion (IO₃⁻) to the much less hazardous iodide ion (I⁻).

Materials:

Iodic acid waste solution

Sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃)
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Stir plate and stir bar

pH paper or pH meter

Beaker large enough to hold the reaction mixture with room for stirring and potential foaming

Appropriate PPE (fume hood, safety goggles, face shield, gloves, lab coat)

Procedure:

Preparation: Perform this procedure in a chemical fume hood. Place the beaker containing

the iodic acid waste solution on a stir plate and add a stir bar. Begin gentle stirring.

Dilution: If the iodic acid is in solid form or a concentrated solution, slowly dilute it with cold

water to a concentration of approximately 3-5%. This helps to control the reaction rate and

dissipate heat.

Reduction: Slowly and in small portions, add a 50% excess of a reducing agent such as

aqueous sodium bisulfite or sodium thiosulfate to the stirring iodic acid solution.[3]

Monitoring: An increase in temperature is an indication that the reaction is proceeding.[3] If

no reaction is observed, the cautious addition of a small amount of dilute acid (e.g., sulfuric

acid) may be necessary to initiate it.[3] Do not use strong reducing agents like carbon or

sulfur.[3]

Completion: Continue adding the reducing agent until the solution becomes colorless,

indicating the absence of iodine.

Neutralization: After the reduction is complete, check the pH of the solution. If it is acidic,

neutralize it by slowly adding a base such as sodium bicarbonate or a dilute sodium

hydroxide solution until the pH is between 6 and 8.

Disposal: The final neutralized solution should be collected in a properly labeled hazardous

waste container for disposal through a certified waste management service.

Experimental Protocol: Neutralization of Iodic Acid with
a Base
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This protocol outlines the neutralization of iodic acid waste with a base. This is a standard

acid-base reaction that produces a salt and water. Caution must be exercised as the reaction

can be exothermic.

Materials:

Iodic acid waste solution

Sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH) (e.g., 1 M)

Ice bath

Stir plate and stir bar

pH paper or pH meter

Beaker large enough to accommodate the reaction and potential foaming

Appropriate PPE (fume hood, safety goggles, face shield, gloves, lab coat)

Procedure:

Preparation: This procedure must be conducted in a chemical fume hood. Place the beaker

containing the iodic acid waste in an ice bath to manage heat generation. Add a stir bar and

begin stirring.

Dilution: If the waste is concentrated, slowly dilute it by adding it to cold water.

Neutralization: Very slowly, and in small increments, add the neutralizing agent (sodium

bicarbonate or dilute sodium hydroxide) to the stirring, cooled iodic acid solution. The use of

sodium bicarbonate is often preferred as it is a weaker base and the reaction is generally

less vigorous, although it will produce carbon dioxide gas, leading to effervescence.

Monitoring: Continuously monitor the pH of the solution using a pH meter or pH paper. Also,

monitor the temperature of the reaction mixture. If the temperature rises significantly, pause

the addition of the base until the solution cools.
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Completion: Continue adding the base until the pH of the solution is stable within a neutral

range (pH 6-8).

Disposal: The resulting neutralized salt solution should be collected in a labeled hazardous

waste container for disposal by a certified hazardous waste management service.

Conclusion
Iodic acid is a valuable reagent in research and development, but its hazardous properties

necessitate strict adherence to safety, handling, and disposal protocols. By implementing the

guidelines outlined in this technical guide, researchers, scientists, and drug development

professionals can minimize risks and ensure a safe and compliant laboratory environment.

Always consult your institution's specific safety policies and the most current Safety Data Sheet

(SDS) for iodic acid before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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